Cas no 1247076-12-5 (1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1247076-12-5
• MF: C₉H₈ClN₃O₂S
• MW: 257.696719169617
• MDL: MFCD16093570
• CID: 4674634
• PubChem ID: 61733263
• Update Time: 2025-10-31

1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride
• NE52749
• Z1962225909
• 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD16093570
• Inchi： 1S/C9H8ClN3O2S/c1-7-2-3-11-9(4-7)13-6-8(5-12-13)16(10,14)15/h2-6H,1H3
• InChI Key： LJQDVCAGCMBBCW-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1)C1C=C(C)C=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Topological Polar Surface Area: 73.2

Additional information on 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride

Comprehensive Overview of 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1247076-12-5)

The compound 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1247076-12-5) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine and pyrazole hybrid core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, medicinal chemistry, and catalyst design.

In recent years, the demand for heterocyclic compounds like 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Its sulfonyl chloride group enables efficient derivatization, a feature highly sought after in high-throughput screening libraries. Common queries related to this compound include its synthetic routes, stability under various conditions, and compatibility with cross-coupling reactions—topics reflecting the evolving needs of synthetic chemists.

The compound’s CAS No. 1247076-12-5 serves as a critical identifier in regulatory and procurement contexts. Laboratories often explore its solubility profiles in organic solvents like dichloromethane or THF, as well as its reactivity with amines to form sulfonamides. These properties align with trending research areas such as fragment-based drug design and bioconjugation techniques, where modular building blocks are essential.

From an industrial perspective, 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride is often discussed in forums focusing on scalable synthesis and green chemistry alternatives. Environmental concerns have prompted investigations into catalytic methods to reduce halogenated waste, a hot topic in process chemistry circles. Additionally, its role in constructing kinase inhibitors—a dominant theme in oncology research—further elevates its relevance.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, techniques frequently queried by quality control specialists. Storage recommendations, such as protection from moisture and low-temperature preservation, are also common points of interest. The integration of machine learning in predicting its reactivity patterns has recently gained traction, bridging gaps between computational and experimental chemistry.

In summary, 1-(4-Methylpyridin-2-yl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 1247076-12-5) exemplifies the intersection of structural versatility and functional utility in modern chemical research. Its alignment with cutting-edge trends like AI-assisted molecular design and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.